Cas no 1804727-79-4 (3-Cyano-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804727-79-4
• MF: C₉H₄F₆N₂O
• MW: 270.131282806396
• CID: 4799014
• Update Time: 2023-08-17

3-Cyano-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4F6N2O/c1-4-5(2-16)7(18-9(13,14)15)17-3-6(4)8(10,11)12/h3H,1H3
• InChI Key： WWRHZZRWCDVRRW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C#N)=C1C)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9